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Abstract
Ditrimethylolpropane tetraacrylate (DTMPTA) is a tetrafunctional monomer widely utilized in

various industrial applications, particularly in the formulation of ultraviolet (UV) and electron

beam (EB) curable resins. Its molecular structure, characterized by four acrylate groups,

imparts a high crosslink density upon polymerization, leading to materials with excellent

hardness, chemical resistance, and thermal stability. This technical guide provides a

comprehensive overview of the molecular weight, chemical structure, and analytical

methodologies for ditrimethylolpropane tetraacrylate. Detailed experimental protocols for its

characterization, a summary of its key physicochemical properties, and diagrammatic

representations of its synthesis and polymerization workflow are presented to support

researchers and professionals in its application and development.

Molecular Structure and Properties
Ditrimethylolpropane tetraacrylate is a viscous liquid that is colorless to pale yellow.[1] Its

fundamental structure consists of two trimethylolpropane units linked by an ether bond, with

four acrylate functional groups available for polymerization.[1]

Chemical Structure:
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The chemical structure of ditrimethylolpropane tetraacrylate is depicted below:

Molecular Formula: C₂₄H₃₄O₉[2]

Molecular Weight: Approximately 466.52 g/mol .[2]

The key physicochemical properties of ditrimethylolpropane tetraacrylate are summarized in

the table below for easy reference and comparison.

Property Value Reference

Molecular Weight 466.52 g/mol [2]

Molecular Formula C₂₄H₃₄O₉ [2]

Appearance
Colorless to light orange to

yellow clear liquid
[2]

Density 1.101 g/mL at 25 °C [2]

Refractive Index n20/D 1.479 [2]

Boiling Point > 200 °C at 1 mm Hg [3]

Flash Point > 230 °F (> 110 °C) [2]

Water Solubility 15 mg/L at 25 °C [2]

CAS Number 94108-97-1 [2]

Synthesis of Ditrimethylolpropane Tetraacrylate
The synthesis of ditrimethylolpropane tetraacrylate is typically achieved through the

esterification of di(trimethylolpropane) with acrylic acid. This reaction is generally catalyzed by

an acid, such as p-toluenesulfonic acid, and involves the removal of water to drive the reaction

to completion.

A logical workflow for the synthesis process is outlined below:
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Workflow for the Synthesis of Ditrimethylolpropane Tetraacrylate
Reactants:

- Di(trimethylolpropane)
- Acrylic Acid

Reaction Vessel

Catalyst:
- p-Toluenesulfonic Acid

- Sulfuric Acid (alternative)

Solvent (Water-carrying agent):
- Toluene or Cyclohexane

Polymerization Inhibitor:
- Hydroquinone

Esterification Reaction
(Heating and Water Removal)

Neutralization
(e.g., with sodium carbonate solution)

Washing
(to remove catalyst and salts)

Solvent Removal
(e.g., under reduced pressure)

Purified Ditrimethylolpropane
Tetraacrylate

Click to download full resolution via product page

Synthesis Workflow

Experimental Protocols for Characterization
The structural integrity and purity of ditrimethylolpropane tetraacrylate are crucial for its

performance. The following are detailed methodologies for its characterization using key
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analytical techniques.

Fourier-Transform Infrared (FT-IR) Spectroscopy
FT-IR spectroscopy is used to identify the functional groups present in the molecule.

Instrumentation: A standard FT-IR spectrometer equipped with a deuterated triglycine sulfate

(DTGS) detector.

Sample Preparation: A small drop of the liquid ditrimethylolpropane tetraacrylate is placed

directly onto a potassium bromide (KBr) or sodium chloride (NaCl) salt plate. A second plate

is carefully placed on top to create a thin liquid film. Alternatively, an Attenuated Total

Reflectance (ATR) accessory can be used by placing a drop of the sample directly on the

ATR crystal.[4]

Data Acquisition:

A background spectrum of the clean salt plate or ATR crystal is collected.

The sample is then scanned over a range of 4000 to 400 cm⁻¹.

Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

Expected Spectrum: The FT-IR spectrum will show characteristic absorption bands for the

C=O stretching of the ester group (around 1720 cm⁻¹), C=C stretching of the acrylate group

(around 1635 cm⁻¹), and C-O stretching (in the region of 1300-1100 cm⁻¹).[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR spectroscopy are employed to elucidate the detailed molecular structure and

confirm the identity of the compound.

Instrumentation: A high-resolution NMR spectrometer (e.g., 400 MHz or higher).

Sample Preparation:

Approximately 10-20 mg of ditrimethylolpropane tetraacrylate is dissolved in about 0.6-

0.7 mL of a deuterated solvent, typically chloroform-d (CDCl₃).[5]
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A small amount of a reference standard, such as tetramethylsilane (TMS), may be added.

The solution is transferred to a 5 mm NMR tube.[5]

Data Acquisition:

¹H NMR: A standard proton NMR experiment is performed. Key signals are expected in

the regions of 5.8-6.4 ppm (vinylic protons of the acrylate group), 4.1-4.3 ppm (methylene

protons adjacent to the ester oxygen), and 0.8-1.5 ppm (alkyl protons).

¹³C NMR: A proton-decoupled ¹³C NMR experiment is conducted. Characteristic signals

will appear around 165 ppm (carbonyl carbon of the ester), 128-131 ppm (vinylic carbons),

and in the aliphatic region for the other carbon atoms.

Data Analysis: The chemical shifts, integration of proton signals, and multiplicities are

analyzed to confirm the structure.

Gel Permeation Chromatography (GPC)
GPC is utilized to determine the molecular weight distribution and purity of the monomer.

Instrumentation: A GPC system equipped with a refractive index (RI) detector and a set of

polystyrene-divinylbenzene columns suitable for the analysis of oligomers and small

molecules.

Sample Preparation:

A dilute solution of ditrimethylolpropane tetraacrylate (typically 1-2 mg/mL) is prepared

in a suitable solvent such as tetrahydrofuran (THF).[6]

The solution is filtered through a 0.2 or 0.45 µm syringe filter to remove any particulate

matter.[7]

Chromatographic Conditions:

Mobile Phase: Tetrahydrofuran (THF) is commonly used as the eluent.[6]

Flow Rate: A typical flow rate is 1.0 mL/min.
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Column Temperature: The columns are often maintained at a constant temperature, for

example, 35-40 °C, to ensure reproducible results.

Calibration: The system is calibrated using narrow molecular weight polystyrene

standards.

Data Analysis: The elution profile is analyzed to determine the number-average molecular

weight (Mn), weight-average molecular weight (Mw), and the polydispersity index (PDI =

Mw/Mn). For a pure monomer, a single sharp peak is expected.

UV Curing Workflow
Ditrimethylolpropane tetraacrylate is a key component in UV-curable formulations. The

photopolymerization process is initiated by a photoinitiator that, upon exposure to UV light,

generates reactive species (free radicals or cations) that initiate the polymerization of the

acrylate groups.

The general workflow for the UV curing of a formulation containing ditrimethylolpropane
tetraacrylate is illustrated below:
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UV Curing Workflow

Formulation Preparation

Application of Liquid Formulation to Substrate

Ditrimethylolpropane Tetraacrylate (Monomer) Photoinitiator Additives (e.g., pigments, stabilizers)

UV Radiation Exposure

Photoinitiator Activation &
Generation of Reactive Species

Initiation, Propagation, and Termination
(Polymerization of Acrylate Groups)

Crosslinked Solid Polymer Network (Cured Film)

Click to download full resolution via product page

UV Curing Workflow

The photopolymerization process involves a chain reaction mechanism.[8] Upon absorption of

UV light, the photoinitiator generates free radicals. These radicals attack the double bonds of

the acrylate groups, initiating a chain reaction that leads to the formation of a highly crosslinked

polymer network.[8] This rapid curing process is a key advantage of using multifunctional

acrylates like ditrimethylolpropane tetraacrylate.[8]
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Conclusion
Ditrimethylolpropane tetraacrylate is a versatile monomer with well-defined molecular

characteristics that make it suitable for high-performance applications. A thorough

understanding of its structure, properties, and the analytical techniques for its characterization

is essential for its effective use in research and development. The experimental protocols and

workflows provided in this guide offer a solid foundation for scientists and professionals working

with this important chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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